6-methoxy-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“6-methoxy-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine” is a chemical compound. It is also known as LY 456236 hydrochloride and MPMQ hydrochloride . It is a selective mGlu1 antagonist .
Molecular Structure Analysis
The molecular formula of “this compound” is C16H15N3O2 . The InChI string isInChI=1S/C16H15N3O2/c1-20-12-5-3-11(4-6-12)19-16-14-9-13(21-2)7-8-15(14)17-10-18-16/h3-10H,1-2H3,(H,17,18,19)
. Physical And Chemical Properties Analysis
The melting point of “this compound” is 191-197 °C . The predicted boiling point is 435.7±35.0 °C and the predicted density is 1.194±0.06 g/cm3 . It is soluble in chloroform .Mechanism of Action
MMB-2201 works by binding to the CB1 and CB2 receptors in the brain, which are part of the endocannabinoid system. This system is responsible for regulating many physiological processes, including appetite, pain, mood, and sleep. When MMB-2201 binds to these receptors, it activates them and produces a range of effects, including euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
MMB-2201 has been shown to produce a range of biochemical and physiological effects in the human body. These effects include increased heart rate, blood pressure, and body temperature, as well as altered mood, perception, and cognition. The long-term effects of MMB-2201 on the human body are not yet fully understood and require further research.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MMB-2201 in lab experiments is its high affinity for the CB1 and CB2 receptors, which makes it a useful tool for studying the endocannabinoid system. Another advantage is its ability to produce a range of effects that are similar to those of natural cannabinoids, which allows researchers to study the effects of cannabinoids on the human body in a controlled environment.
One limitation of using MMB-2201 in lab experiments is its potential for abuse and dependence. This compound has been shown to produce psychoactive effects that are similar to those of natural cannabinoids, which may make it attractive to recreational drug users. Another limitation is the lack of long-term studies on the effects of MMB-2201 on the human body, which makes it difficult to fully understand its potential risks and benefits.
Future Directions
There are many potential future directions for research on MMB-2201 and synthetic cannabinoids in general. One area of interest is the development of new synthetic cannabinoids that have a lower potential for abuse and dependence. Another area is the study of the long-term effects of synthetic cannabinoids on the human body, including their potential for causing addiction, cognitive impairment, and other health problems.
In conclusion, MMB-2201 is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a high affinity for the CB1 and CB2 receptors in the brain and produces a range of effects that are similar to those of natural cannabinoids. While there are many potential benefits to using MMB-2201 in lab experiments, there are also limitations and potential risks that must be considered. Further research is needed to fully understand the effects of synthetic cannabinoids on the human body and to develop new compounds that are safer and more effective for scientific research.
Synthesis Methods
The synthesis of MMB-2201 involves the reaction of 1-(5-fluoropentyl)-1H-indole-3-carboxylic acid with 4-methoxyphenylboronic acid in the presence of a palladium catalyst. The resulting product is then reacted with thionyl chloride and 2-aminobenzothiazole to produce MMB-2201.
Scientific Research Applications
MMB-2201 has been used in scientific research to study the effects of synthetic cannabinoids on the human body. This compound has been shown to have a high affinity for the CB1 and CB2 receptors in the brain, which are responsible for the psychoactive effects of natural cannabinoids.
properties
IUPAC Name |
6-methoxy-N-(4-methoxyphenyl)-1,3-benzothiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2S/c1-18-11-5-3-10(4-6-11)16-15-17-13-8-7-12(19-2)9-14(13)20-15/h3-9H,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAGXTXFBDCMMIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC2=NC3=C(S2)C=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.